Cas no 2460755-68-2 (Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride)

Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate hydrochloride is a pyrrolidine derivative with a carboxylate ester functional group, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its rigid, sterically hindered structure enhances selectivity in reactions, while the hydrochloride salt improves solubility and handling. The compound's stability under various conditions makes it suitable for multi-step synthetic processes. Its applications include the development of bioactive molecules, particularly in the synthesis of chiral compounds and heterocyclic frameworks. The presence of both ester and amine functionalities allows for further derivatization, offering versatility in medicinal chemistry and material science applications.

Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride structure

2460755-68-2 structure

Product Name:Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride

CAS No:2460755-68-2

MF:C₉H₁₈ClNO₂

MW:207.69772195816

CID:6308423

PubChem ID:155821629

Update Time:2025-07-19

Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- EN300-26990528
- methyl 3,5,5-trimethylpyrrolidine-3-carboxylate hydrochloride
- 2460755-68-2
- Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride
- Inchi： 1S/C9H17NO2.ClH/c1-8(2)5-9(3,6-10-8)7(11)12-4;/h10H,5-6H2,1-4H3;1H
- InChI Key： AQIIQROKKWLJFJ-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C1(C)CNC(C)(C)C1)=O

Computed Properties

Exact Mass: 207.1026065g/mol
Monoisotopic Mass: 207.1026065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²

Methyl 3,5,5-trimethylpyrrolidine-3-carboxylate;hydrochloride Pricemore >>

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